Cas no 2070860-49-8 (cis-2-aminocyclobutan-1-ol hydrochloride)

• Product Name: cis-2-aminocyclobutan-1-ol hydrochloride
• CAS No: 2070860-49-8
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD26127763
• CID: 4635931
• PubChem ID: 55284983
• Update Time: 2025-11-06

cis-2-aminocyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-2-Aminocyclobutanol hydrochloride
• cis-2-Aminocyclobutan-1-ol hydrochloride
• (1R,2S)-2-aminocyclobutan-1-ol;hydrochloride
• cis-2-Amino-cyclobutanol hydrochloride
• (1R,2S)-2-Aminocyclobutan-1-ol HCl
• cis-2-Aminocyclobutan-1-ol HCl
• (1R,2R)-2-Aminocyclobutanol hydrochloride
• (1R,2S)-2-AMINOCYCLOBUTAN-1-OL HYDROCHLORIDE
• VHD86049
• (1R,2S)-2-aminocyclobutanol hydrochloride
• (1R,2S)-2-Amino-cyclobutanol hydrochloride
• CS-
• BS-35842
• P20953
• Cyclobutanol, 2-amino-, hydrochloride (1:1), (1R,2S)-rel-
• A929717
• 2070860-49-8
• 206751-78-2
• MFCD26127763
• CS-0049745
• SCHEMBL18394861
• WLZ2824
• (1R,1S)-2-Aminocyclobutanol Hydrochloride; Cyclobutanol, 2-amino-, hydrochloride, (1R,2S); Cyclobutanol, 2-amino-, hydrochloride, (1R-cis); rel-(1R,2S)-2-Aminocyclobutanol hydrochloride
• 68235-32-5
• (1R-cis)-2-Aminocyclobutanol Hydrochloride
• cis-2-aminocyclobutan-1-ol hydrochloride

• MDL： MFCD26127763
• Inchi： 1S/C4H9NO.ClH/c5-3-1-2-4(3)6;/h3-4,6H,1-2,5H2;1H/t3-,4+;/m0./s1
• InChI Key： VIESMOHTDHXTQF-RFKZQXLXSA-N
• SMILES： Cl.O[C@@H]1CC[C@@H]1N

Computed Properties

• Exact Mass: 123.0450916g/mol
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 55.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on cis-2-aminocyclobutan-1-ol hydrochloride

cis-2-Aminocyclobutan-1-ol Hydrochloride (CAS No. 2070860-49-8): A Comprehensive Overview

cis-2-Aminocyclobutan-1-ol hydrochloride (CAS No. 2070860-49-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as cis-ACB hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding cis-2-aminocyclobutan-1-ol hydrochloride.

Chemical Properties

cis-2-Aminocyclobutan-1-ol hydrochloride is a white crystalline solid with a molecular formula of C₄H₉ClNO and a molecular weight of 130.57 g/mol. The compound is highly soluble in water and polar organic solvents, making it suitable for various chemical reactions and biological assays. The presence of the amino group and the cyclobutane ring imparts unique chemical reactivity and structural flexibility to the molecule, which are crucial for its biological activities.

Synthesis Methods

The synthesis of cis-2-aminocyclobutan-1-ol hydrochloride has been extensively studied, with several methods reported in the literature. One common approach involves the reduction of a cyclobutanone derivative followed by amination. For instance, the cyclobutanone can be reduced using sodium borohydride to form the corresponding alcohol, which is then converted to the amine through reductive amination using an appropriate amine source. The final step involves the formation of the hydrochloride salt by treating the free amine with hydrogen chloride gas or an aqueous solution of hydrochloric acid.

Another method involves the ring-opening polymerization of cyclobutene followed by selective hydrogenation and subsequent amination. This approach provides a scalable route for the synthesis of cis-2-aminocyclobutan-1-ol hydrochloride, making it suitable for industrial production.

Biological Activities

cis-2-Aminocyclobutan-1-ol hydrochloride has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuropharmacology, where it has been investigated for its potential as a modulator of neurotransmitter systems. Studies have demonstrated that cis-ACB hydrochloride can interact with specific receptors in the central nervous system (CNS), potentially modulating neurotransmitter release and receptor function.

In addition to its neuropharmacological effects, cis-2-aminocyclobutan-1-ol hydrochloride has also been explored for its anti-inflammatory properties. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. These findings suggest that cis-ACB hydrochloride may have therapeutic potential in treating inflammatory diseases.

Clinical Applications and Research Developments

The potential therapeutic applications of cis-2-Aminocyclobutan-1-ol hydrochloride have led to increased interest in its clinical development. Several preclinical studies have evaluated its efficacy in animal models of neurological disorders, including Alzheimer's disease and Parkinson's disease. These studies have shown promising results, with cis-ACB hydrochloride demonstrating neuroprotective effects and improving cognitive function.

In recent years, there has been a growing focus on understanding the mechanisms underlying the biological activities of cis-2-Aminocyclobutan-1-ol hydrochloride. Advanced techniques such as molecular docking and computational modeling have been employed to elucidate its interactions with specific protein targets. These studies have provided valuable insights into the structure-function relationships of this compound, paving the way for rational drug design.

Conclusion

Cis-2-Aminocyclobutan-1-ol hydrochloride (CAS No. 2070860-49-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and potential therapeutic development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development.